Cas no 50536-78-2 (1-chloro-2,3-dimethyl-4-nitrobenzene)

• Product Name: 1-chloro-2,3-dimethyl-4-nitrobenzene
• CAS No: 50536-78-2
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 4010106
• PubChem ID: 20233256
• Update Time: 2025-04-26

1-chloro-2,3-dimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2,3-dimethyl-4-nitro-
• 1-Chloro-2,3-dimethyl-4-nitrobenzene
• 4-chloro-2,3-dimethylnitrobenzene
• 50536-78-2
• SCHEMBL4864448
• NWAOUFGCGKRZBR-UHFFFAOYSA-N
• 1-chloro-2,3-dimethyl-4-nitrobenzene

• Inchi： 1S/C8H8ClNO2/c1-5-6(2)8(10(11)12)4-3-7(5)9/h3-4H,1-2H3
• InChI Key： NWAOUFGCGKRZBR-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C([N+]([O-])=O)C(C)=C1C

Computed Properties

• Exact Mass: 185.0243562Da
• Monoisotopic Mass: 185.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-2,3-dimethyl-4-nitrobenzene

Introduction to Benzene, 1-chloro-2,3-dimethyl-4-nitro- (CAS No. 50536-78-2)

Benzene, 1-chloro-2,3-dimethyl-4-nitro- (CAS No. 50536-78-2) is a versatile organic compound with a unique chemical structure and a wide range of applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound is characterized by its aromatic ring with specific functional groups that contribute to its reactivity and utility in various chemical processes.

The molecular formula of Benzene, 1-chloro-2,3-dimethyl-4-nitro- is C₉H₁₀ClNO₂, and its molecular weight is approximately 197.63 g/mol. The presence of a chlorine atom, two methyl groups, and a nitro group on the benzene ring imparts distinct chemical properties to this compound. These functional groups can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, Benzene, 1-chloro-2,3-dimethyl-4-nitro- has shown potential as a precursor for the development of novel drugs. Recent studies have explored its use in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects on tumor growth in vitro and in vivo models.

The nitro group on the benzene ring can be reduced to an amino group through catalytic hydrogenation or other reduction methods. This transformation is crucial for the synthesis of amino-substituted derivatives, which are often used as building blocks in the development of pharmaceuticals and agrochemicals. The presence of the amino group can enhance the biological activity and solubility of the final products.

In materials science, Benzene, 1-chloro-2,3-dimethyl-4-nitro- has found applications in the synthesis of polymers and functional materials. Its unique structure allows for the creation of polymers with tailored properties such as enhanced thermal stability and mechanical strength. Research published in Macromolecules highlighted the use of this compound as a monomer for the synthesis of high-performance polymers with potential applications in electronics and coatings.

The reactivity of Benzene, 1-chloro-2,3-dimethyl-4-nitro- can be further enhanced through various chemical modifications. For example, substitution reactions can introduce additional functional groups to the molecule, expanding its utility in different chemical processes. These modifications can be achieved through nucleophilic aromatic substitution or electrophilic aromatic substitution reactions, depending on the desired outcome.

In addition to its synthetic applications, Benzene, 1-chloro-2,3-dimethyl-4-nitro- has been studied for its environmental impact. While it is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential for forming toxic byproducts during certain chemical processes. Proper safety protocols should be followed to ensure safe handling and disposal.

The physical properties of Benzene, 1-chloro-2,3-dimethyl-4-nitro- include a melting point of approximately 55°C and a boiling point around 200°C under standard conditions. Its solubility in water is limited but it is highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for use in various laboratory settings and industrial processes.

In conclusion, Benzene, 1-chloro-2,3-dimethyl-4-nitro- (CAS No. 50536-78-2) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in chemical synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.